Nickel-catalyzed Heck reaction of cycloalkenes using aryl sulfonates and pivalates†
Chemical Communications Pub Date: 2021-03-12 DOI: 10.1039/D1CC00634G
Abstract
Nickel-catalyzed Heck reaction of cycloalkenes delivers unusual conjugated arylated isomers. Nickel(0) catalysts ligated by chelating dialkylphosphines effectively activate not only aryl triflates as electrophiles, but also less reactive aryl mesylates, tosylates and pivalates. The omission of bases allows nickel hydride species to exist long enough to perform in situ olefin isomerization of initial Heck adducts.
Recommended Literature
- [1] Facile in situ fabrication of oriented titania submicrorods embedded into a superelastic nickel–titanium alloy fiber substrate and their application in solid-phase microextraction
- [2] Front cover
- [3] The interaction of an amorphous metal–organic cage-based solid (aMOC) with miRNA/DNA and its application on a quartz crystal microbalance (QCM) sensor†
- [4] Solventless microwave-assisted chlorodehydroxylation for the conversion of alcohols to alkyl chlorides
- [5] Real-time monitored photocatalytic activity and electrochemical performance of an rGO/Pt nanocomposite synthesized via a green approach†
- [6] Back cover
- [7] Carbon scaffold structured silicon anodes for lithium-ion batteries
- [8] Synthesis, broad spectrum antibacterial activity, and X-ray co-crystal structure of the decoding bacterial ribosomal A-site with 4′-deoxy-4′-fluoro neomycin analogs†
- [9] Oxalate promoted iron dissolution of hematite via proton coupled electron transfer†
- [10] Matching the organic and inorganic counterparts during nucleation and growth of copper-based nanoparticles – in situ spectroscopic studies†
